Cas no 66617-58-1 (BOC-PHE-OBZ)

• Product Name: BOC-PHE-OBZ
• CAS No: 66617-58-1
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• MDL: MFCD00237576
• CID: 506202
• PubChem ID: 128332
• Update Time: 2025-07-23

BOC-PHE-OBZ Chemical and Physical Properties

Names and Identifiers

• Boc-phe-obz
• Boc-Phe-OBzl
• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
• 2-tert-butoxycarbonylamino-3-phenylpropionic acid benzyl ester
• Boc-L-Phe-Gly-OH
• Boc-L-phenylalanalyl-glycine
• Boc-L-phenylalanylglycine
• Boc-L-Phe-OBzl
• Boc-Phe-Gly-OH
• Boc-Phe-OBn
• N-Boc-ProGly
• Boc-L-phenylalanine benzyl ester
• Boc-phe-benzyl ester
• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-,phenylmethyl ester
• N-t-butoxycarbonyl-L-phenylalanine benzyl ester
• 66617-58-1
• benzyl (2S)-2-(tert-butoxycarbonylamino)-3-phenyl-propanoate
• CS-0454717
• (S)-2-tert-butoxycarbonylamino-3-phenyl-propionic acid benzyl ester
• N-tert-Butyloxycarbonyl-L-phenylalanine benzyl ester
• Benzyl(tert-butoxycarbonyl)-L-phenylalaninate
• BS-49157
• DTXSID40985206
• MFCD00237576
• SCHEMBL85543
• (S)-benzyl 2-(tert-butoxycarbonylamino)-3-phenylpropanoate
• MBGXOZTZHRIZRO-SFHVURJKSA-N
• Benzyl (tert-butoxycarbonyl)-L-phenylalaninate
• benzyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate
• (S)-Benzyl 2-((tert-butoxycarbonyl)amino)-3-phenylpropanoate
• N-tert-Butoxycarbonylphenylalanine benzyl ester
• Benzyl N-[tert-butoxy(hydroxy)methylidene]phenylalaninate
• N-(tert-butoxycarbonyl)-L-phenylalanine benzyl ester
• benzyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate
• L-Phenylalanine, N-((1,1-dimethylethoxy)carbonyl)-, phenylmethyl ester
• BOC-PHE-OBZ

• MDL： MFCD00237576
• Inchi： 1S/C21H25NO4/c1-21(2,3)26-20(24)22-18(14-16-10-6-4-7-11-16)19(23)25-15-17-12-8-5-9-13-17/h4-13,18H,14-15H2,1-3H3,(H,22,24)/t18-/m0/s1
• InChI Key： MBGXOZTZHRIZRO-SFHVURJKSA-N
• SMILES： O(C(N[C@H](C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 355.17800
• Monoisotopic Mass: 355.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Melting Point: 65 ºC
• PSA: 64.63000
• LogP: 4.25670

Additional information on BOC-PHE-OBZ

Recent Advances in the Application of 66617-58-1 and BOC-PHE-OBZ in Chemical Biology and Pharmaceutical Research

The chemical compound 66617-58-1 and the product BOC-PHE-OBZ have garnered significant attention in recent years due to their potential applications in chemical biology and pharmaceutical research. 66617-58-1, a unique chemical entity, has been explored for its role in drug discovery and development, particularly in the synthesis of novel therapeutic agents. BOC-PHE-OBZ, a protected amino acid derivative, is widely used in peptide synthesis and medicinal chemistry. This research brief aims to provide an overview of the latest advancements related to these two key components, highlighting their significance in contemporary research.

Recent studies have demonstrated that 66617-58-1 exhibits promising pharmacological properties, including potential anti-inflammatory and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 66617-58-1 showed selective inhibition of specific kinase pathways involved in tumor progression. The study employed molecular docking and in vitro assays to validate the compound's mechanism of action, suggesting its utility as a scaffold for further drug development. These findings underscore the importance of 66617-58-1 as a versatile building block in medicinal chemistry.

BOC-PHE-OBZ, on the other hand, has been extensively utilized in peptide synthesis due to its ability to protect the amino group during solid-phase peptide synthesis (SPPS). A recent publication in Organic Letters (2024) highlighted innovative applications of BOC-PHE-OBZ in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential. The study reported improved yields and purity when using BOC-PHE-OBZ compared to traditional protecting groups, emphasizing its role in optimizing peptide synthesis protocols. Additionally, BOC-PHE-OBZ has been employed in the development of peptide-based drug delivery systems, further expanding its utility in pharmaceutical research.

Combining the strengths of both 66617-58-1 and BOC-PHE-OBZ, researchers have explored hybrid molecules that leverage the pharmacological properties of 66617-58-1 and the synthetic versatility of BOC-PHE-OBZ. A 2024 study in Chemical Science detailed the design and synthesis of such hybrids, demonstrating enhanced bioavailability and target specificity. The study utilized advanced analytical techniques, including NMR spectroscopy and mass spectrometry, to characterize the hybrids and validate their biological activity. These hybrid molecules represent a promising avenue for the development of next-generation therapeutics.

In conclusion, the ongoing research on 66617-58-1 and BOC-PHE-OBZ underscores their critical roles in advancing chemical biology and pharmaceutical science. The latest studies highlight their potential in drug discovery, peptide synthesis, and hybrid molecule development. Future research directions may include further optimization of these compounds for clinical applications and exploration of their mechanisms of action at the molecular level. As the field continues to evolve, 66617-58-1 and BOC-PHE-OBZ are likely to remain at the forefront of innovative therapeutic strategies.